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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822 Get Quote

Technical Support Center: BMS-795311
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource to address potential inconsistencies in the activity

of BMS-795311. The information is presented in a question-and-answer format and includes

troubleshooting guides, detailed experimental protocols, and quantitative data summaries.

Frequently Asked Questions (FAQs)
Q1: What is BMS-795311 and what is its primary mechanism of action?

A1: BMS-795311 is a potent and orally bioavailable small molecule inhibitor of the Cholesteryl

Ester Transfer Protein (CETP).[1][2][3] Its primary mechanism of action is to block the transfer

of cholesteryl esters from high-density lipoprotein (HDL) to low-density lipoprotein (LDL) and

very-low-density lipoprotein (VLDL), leading to an increase in HDL cholesterol (HDL-C) levels.

[2]

Q2: What are the reported IC50 values for BMS-795311?

A2: The half-maximal inhibitory concentration (IC50) of BMS-795311 varies depending on the

assay format. In an enzyme-based scintillation proximity assay (SPA), the reported IC50 is

approximately 4 nM.[2][4] In a human whole plasma assay, the IC50 is reported to be around

0.22 µM.[4]
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Q3: What is the recommended storage for BMS-795311 solid compound and stock solutions?

A3: The solid form of BMS-795311 should be stored at -20°C.[2] Once dissolved, it is

recommended to prepare aliquots of the stock solution and store them in tightly sealed vials at

-20°C.[5] Generally, these solutions are usable for up to one month.[5] For optimal results, it is

best to prepare fresh solutions on the day of use.[5]

Troubleshooting Inconsistent In Vitro Activity
Inconsistent activity of BMS-795311 in in vitro assays can arise from several factors related to

compound handling, assay conditions, and reagent integrity.

Problem 1: Lower than expected potency (High IC50 value).

Potential Cause Troubleshooting Step

Compound Precipitation

BMS-795311 is a lipophilic molecule with poor

aqueous solubility. Ensure the final

concentration of the solvent (e.g., DMSO) in the

assay buffer is low (typically <1%) and that the

compound is fully dissolved before adding to the

assay plate. Visually inspect for any

precipitation.

Compound Adsorption

The compound may adsorb to plasticware.

Using low-adhesion microplates and pipette tips

can minimize this effect.

Incorrect Assay Conditions

Verify the pH, temperature, and incubation time

of the assay are optimal for CETP activity.

Deviations can significantly impact enzyme

function and inhibitor potency.

Degraded Reagents

Ensure that the CETP enzyme, donor/acceptor

beads, and other critical reagents are within

their expiration dates and have been stored

properly. Repeated freeze-thaw cycles of the

enzyme should be avoided.
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Problem 2: High variability between replicate wells.

Potential Cause Troubleshooting Step

Inaccurate Pipetting

Use calibrated pipettes and proper technique to

ensure accurate and consistent dispensing of all

reagents, especially the inhibitor dilutions.

Incomplete Mixing
Ensure thorough mixing of all components in the

assay wells without introducing bubbles.

Edge Effects in Microplates

Evaporation from the outer wells of a microplate

can lead to increased concentrations of

reagents. To mitigate this, avoid using the

outermost wells or fill them with buffer.

Diagram: Troubleshooting Workflow for In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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